Cas no 66793-90-6 (3-hexanol, 2,3,4-trimethyl-)

• Product Name: 3-hexanol, 2,3,4-trimethyl-
• CAS No: 66793-90-6
• MF: C₉H₂₀O
• MW: 144.254503250122
• CID: 863298
• PubChem ID: 20798443
• Update Time: 2025-04-19

3-hexanol, 2,3,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 3-hexanol, 2,3,4-trimethyl-
• 2,3,4-trimethylhexan-3-ol
• 2,3,4-TRIMETHYL-3-HEXANOL
• AKOS010141044
• 66793-90-6
• DTXSID80609853
• SCHEMBL12939050

• Inchi： 1S/C9H20O/c1-6-8(4)9(5,10)7(2)3/h7-8,10H,6H2,1-5H3
• InChI Key： LTKHKGAPVGSECA-UHFFFAOYSA-N
• SMILES： OC(C)(C(C)C)C(C)CC

Computed Properties

• Exact Mass: 144.1515
• Monoisotopic Mass: 144.151415257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 98.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• PSA: 20.23